Cas no 860296-20-4 (4-Chloro-5-fluoropyridine-3-carboxylic Acid)

4-Chloro-5-fluoropyridine-3-carboxylic Acid structure

860296-20-4 structure

Product Name:4-Chloro-5-fluoropyridine-3-carboxylic Acid

CAS No:860296-20-4

MF:C₆H₃ClFNO₂

MW:175.544924020767

CID:1093274

PubChem ID:11457988

Update Time:2024-10-26

4-Chloro-5-fluoropyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5-fluoronicotinic acid
- 4-Chloro-5-fluoropyridine-3-carboxylic Acid
- 4-Chloro-5-fluoro-3-pyridinecarboxylic acid (ACI)
- 4-chloro-5-fluoro-nicotinic acid
- SDRWXOCHMBWAAW-UHFFFAOYSA-N
- MFCD18257385
- AT10270
- EN300-103731
- AKOS022187953
- SCHEMBL2563320
- CS-0195783
- 4-CHLORO-5-FLUORONICOTINICACID
- 4-chloro-5-fluoro-pyridine-3-carboxylic Acid
- DB-106739
- AB74905
- 860296-20-4
- MDL： MFCD18257385
- Inchi： 1S/C6H3ClFNO2/c7-5-3(6(10)11)1-9-2-4(5)8/h1-2H,(H,10,11)
- InChI Key： SDRWXOCHMBWAAW-UHFFFAOYSA-N
- SMILES： O=C(C1C(Cl)=C(F)C=NC=1)O

Computed Properties

Exact Mass: 174.9836342g/mol
Monoisotopic Mass: 174.9836342g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 50.2Å²

Experimental Properties

Density: 1.6±0.1 g/cm3
Melting Point: NA
Boiling Point: 287.4±35.0 °C at 760 mmHg
Flash Point: 127.6±25.9 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Chloro-5-fluoropyridine-3-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Chloro-5-fluoropyridine-3-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC57470-1g	4-Chloro-5-fluoropyridine-3-carboxylic acid	860296-20-4	95%	1g	£360.00	2025-02-21
Chemenu	CM177195-1g	4-chloro-5-fluoronicotinic acid	860296-20-4	95%	1g	$720	2021-08-05
TRC	C993845-2.5mg	4-Chloro-5-fluoropyridine-3-carboxylic Acid	860296-20-4		2.5mg	$ 50.00	2022-04-01
TRC	C993845-5mg	4-Chloro-5-fluoropyridine-3-carboxylic Acid	860296-20-4		5mg	$ 70.00	2022-04-01
TRC	C993845-25mg	4-Chloro-5-fluoropyridine-3-carboxylic Acid	860296-20-4		25mg	$ 295.00	2022-04-01
Alichem	A029010732-250mg	4-Chloro-5-fluoronicotinic acid	860296-20-4	95%	250mg	$1068.20	2023-08-31
Alichem	A029010732-1g	4-Chloro-5-fluoronicotinic acid	860296-20-4	95%	1g	$3039.75	2023-08-31
Enamine	EN300-103731-0.05g	4-chloro-5-fluoropyridine-3-carboxylic acid	860296-20-4	95%	0.05g	$319.0	2023-10-28
Enamine	EN300-103731-0.1g	4-chloro-5-fluoropyridine-3-carboxylic acid	860296-20-4	95%	0.1g	$476.0	2023-10-28
Enamine	EN300-103731-0.25g	4-chloro-5-fluoropyridine-3-carboxylic acid	860296-20-4	95%	0.25g	$679.0	2023-10-28

4-Chloro-5-fluoropyridine-3-carboxylic Acid Production Method

Production Method 1

2546-56-7

860296-20-4

Reaction Conditions

1.1 Reagents: Diisopropylamine , Butyllithium Solvents: Tetrahydrofuran , Hexane ; 20 h, -75 °C
1.2 -
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Converting core compounds into building blocks: The concept of regiochemically exhaustive functionalization

Marzi, Elena; Bobbio, Carla; Cottet, Fabrice; Schlosser, Manfred, European Journal of Organic Chemistry, 2005, (10), 2116-2123

Production Method 2